Cas no 2227877-74-7 ((2R)-1-(6-fluoropyridin-3-yl)propan-2-ol)

• Product Name: (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2227877-74-7
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6006733
• PubChem ID: 165683336
• Update Time: 2025-06-09

(2R)-1-(6-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol
• 2227877-74-7
• EN300-1796174

• Inchi： 1S/C8H10FNO/c1-6(11)4-7-2-3-8(9)10-5-7/h2-3,5-6,11H,4H2,1H3/t6-/m1/s1
• InChI Key： UIVRUXXAULTNGU-ZCFIWIBFSA-N
• SMILES： FC1=CC=C(C=N1)C[C@@H](C)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol

Introduction to (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol (CAS No. 2227877-74-7)

(2R)-1-(6-fluoropyridin-3-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2227877-74-7, represents a promising candidate for further exploration due to its unique structural and functional properties. The presence of a fluoropyridine moiety in its molecular structure suggests potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound's stereochemistry, specifically the (2R) configuration, is a critical feature that influences its biological activity. Chirality plays a pivotal role in the pharmacological properties of many drugs, and the precise three-dimensional arrangement of atoms in (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol may contribute to its efficacy and selectivity in targeting specific biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater accuracy, making this molecule an attractive subject for further investigation.

The fluoropyridine scaffold is particularly interesting because fluorine atoms can significantly modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity, and altered electronic distributions, which can be exploited to design more effective drugs. In particular, the 6-fluoropyridine substituent in this compound may contribute to its ability to interact with biological receptors or enzymes in a manner that is distinct from non-fluorinated analogs.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, inflammation, and neurological disorders. The pharmaceutical industry has increasingly turned to innovative molecular designs to address unmet medical needs, and compounds like (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol represent a valuable resource for such efforts. The combination of stereochemical control and fluorine-based modifications offers a versatile platform for creating molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Medicinal chemists often use simpler molecules as starting points to develop libraries of compounds that can be screened for biological activity. The structural features of (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol, including its chiral center and fluorinated aromatic ring, make it an ideal candidate for such synthetic strategies. By modifying various parts of the molecule, researchers can generate a diverse range of derivatives with unique properties.

The synthesis of this compound also presents an opportunity to explore new synthetic methodologies. The preparation of complex organic molecules often requires innovative approaches to achieve high yields and purity. Researchers may employ techniques such as asymmetric synthesis or transition-metal catalysis to construct the desired stereocenters efficiently. The development of novel synthetic routes not only advances the field of organic chemistry but also provides new tools for drug discovery.

In addition to its synthetic interest, (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol may have applications beyond traditional pharmaceuticals. For instance, it could serve as a key intermediate in the production of agrochemicals or specialty chemicals where similar structural motifs are prevalent. The versatility of fluorinated compounds makes them valuable in many industrial applications, and this molecule could potentially contribute to advancements in these areas as well.

The growing body of literature on fluorinated heterocycles underscores their importance in modern chemistry. Researchers have demonstrated that these compounds can exhibit a wide range of biological activities, making them attractive for drug development. The specific properties of (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol position it as a promising candidate for further exploration in this context. Future studies may focus on elucidating its interactions with specific targets or optimizing its synthesis for large-scale production.

The impact of computational methods on drug discovery cannot be overstated. Advanced algorithms and machine learning models are increasingly used to predict the properties of molecules before they are synthesized. These tools can help researchers prioritize which compounds are most likely to be successful candidates for further development. By leveraging such technologies, scientists can accelerate the process of identifying new drugs and reduce the time and cost associated with traditional trial-and-error approaches.

In conclusion, (2R)-1-(6-fluoropyridin-3-yl)propan-2-ol (CAS No. 2227877-74-7) is a compound with significant potential in pharmaceutical research. Its unique structural features, including its stereochemistry and fluorinated aromatic ring, make it an attractive candidate for further exploration. As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for human diseases.